Cas no 51463-18-4 (8-chloroisoquinolin-3-ol)

8-Chloroisoquinolin-3-ol is a heterocyclic compound featuring a chlorinated isoquinoline scaffold with a hydroxyl group at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical research. The chlorine substitution enhances electrophilic properties, facilitating further functionalization, while the hydroxyl group offers a site for derivatization or coordination. Its rigid aromatic framework contributes to stability, making it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound’s distinct electronic and steric profile allows for selective modifications, enabling its use in the synthesis of complex heterocycles or targeted ligands.
8-chloroisoquinolin-3-ol structure
8-chloroisoquinolin-3-ol structure
Product Name:8-chloroisoquinolin-3-ol
CAS No:51463-18-4
MF:C9H6ClNO
MW:179.603041172028
CID:860428
PubChem ID:12435491
Update Time:2025-06-06

8-chloroisoquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 8-chloroisoquinolin-3-ol
    • 8-chloro-2H-isoquinolin-3-one
    • 8-Chloro-3(2H)-isoquinolinone
    • CS-16820
    • 51463-18-4
    • PJMPHLDRYMIZFK-UHFFFAOYSA-N
    • DTXSID10965792
    • BCA46318
    • D76504
    • CS-0105280
    • SCHEMBL2748752
    • AKOS037651390
    • EN300-1301048
    • SCHEMBL19644033
    • MFCD16658647
    • DB-087279
    • 8-Chloroisoquinolin-3(2H)-one
    • Inchi: 1S/C9H6ClNO/c10-8-3-1-2-6-4-9(12)11-5-7(6)8/h1-5H,(H,11,12)
    • InChI Key: PJMPHLDRYMIZFK-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2=CC(NC=C21)=O

Computed Properties

  • Exact Mass: 179.01388
  • Monoisotopic Mass: 179.0137915g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 228 °C (decomposition)
  • Solubility: Very slightly soluble (0.75 g/l) (25 º C),
  • PSA: 33.12

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